![molecular formula C19H17ClFN3O4S B2537004 2-(6-chloro-4-(2-fluorophenyl)-1,1-dioxido-2H-benzo[e][1,2,3]thiadiazin-2-yl)-1-morpholinoethanone CAS No. 1428372-10-4](/img/structure/B2537004.png)
2-(6-chloro-4-(2-fluorophenyl)-1,1-dioxido-2H-benzo[e][1,2,3]thiadiazin-2-yl)-1-morpholinoethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule with the molecular formula C23H19ClFN3O3S . It contains several functional groups, including a benzothiadiazine ring, a fluorophenyl group, and a morpholinoethanone group .
Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, the 1H-NMR and 13C-NMR spectra can provide information about the hydrogen and carbon environments in the molecule . The IR spectrum can give insights into the functional groups present .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be inferred from its molecular structure. For example, the presence of electronegative atoms like fluorine and oxygen suggests that it may have polar characteristics .Scientific Research Applications
Antimicrobial and Antitubercular Activities
Synthesis and Biological Activity : Some synthesized fluorinated benzothiazolo imidazole compounds, including those with morpholino and fluorophenyl groups, have been shown to exhibit promising antimicrobial activity. These compounds were synthesized through various chemical reactions involving chloroanilines, morpholino, and other agents, indicating the potential for structural analogs of the specified compound to possess antimicrobial or antitubercular properties (Sathe et al., 2011).
Synthesis of Pharmaceutical Intermediates
Efficient Synthesis of Pharmaceutical Compounds : Research on the efficient synthesis of NK(1) receptor antagonist Aprepitant showcases the use of related morpholine derivatives in the pharmaceutical industry. This process involves stereoselective synthesis techniques, highlighting the relevance of similar chemical structures in developing orally active medications (Brands et al., 2003).
Anticancer Research
Novel Sulfonamide Derivatives with Cytotoxic Activity : Studies on sulfonamide derivatives incorporating morpholino phenyl groups have identified compounds with significant cytotoxic activity against cancer cell lines, suggesting the potential for compounds with similar structures to be used in cancer research and therapy (Ghorab et al., 2015).
Anti-inflammatory and Analgesic Activities
Synthesis and Evaluation of Anti-inflammatory Compounds : Research into the synthesis of benzofuranyl imidazo[2,1-b][1,3,4]thiadiazoles, including those with morpholine groups, has shown that certain substitutions can enhance anti-inflammatory and analgesic activities. This indicates the utility of structurally related compounds in the development of new therapeutic agents (Jadhav et al., 2008).
Future Directions
properties
IUPAC Name |
2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-1λ6,2,3-benzothiadiazin-2-yl]-1-morpholin-4-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17ClFN3O4S/c20-13-5-6-17-15(11-13)19(14-3-1-2-4-16(14)21)22-24(29(17,26)27)12-18(25)23-7-9-28-10-8-23/h1-6,11H,7-10,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNRNVUAQUZJXQG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)CN2N=C(C3=C(S2(=O)=O)C=CC(=C3)Cl)C4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17ClFN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(6-chloro-4-(2-fluorophenyl)-1,1-dioxido-2H-benzo[e][1,2,3]thiadiazin-2-yl)-1-morpholinoethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.